Cas no 69857-33-6 (Benzene,1,4-bis(bromomethyl)-2-fluoro-)

Benzene,1,4-bis(bromomethyl)-2-fluoro- structure
69857-33-6 structure
Product Name:Benzene,1,4-bis(bromomethyl)-2-fluoro-
CAS No:69857-33-6
MF:C8H7Br2F
MW:281.94758439064
CID:499734
PubChem ID:21629506
Update Time:2025-04-19

Benzene,1,4-bis(bromomethyl)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,4-bis(bromomethyl)-2-fluoro-
    • 1,4-Bis(bromomethyl)-2-fluorobenzene
    • 1-fluoro-2,5-bis(bromomethyl)benzene
    • AG-G-72592
    • CTK5D1458
    • SureCN2009460
    • DTZIIJGSYDFCQT-UHFFFAOYSA-N
    • 69857-33-6
    • SCHEMBL2009460
    • 1,4-bis-bromomethyl-2-fluoro-benzene
    • DTXSID50616458
    • Inchi: 1S/C8H7Br2F/c9-4-6-1-2-7(5-10)8(11)3-6/h1-3H,4-5H2
    • InChI Key: DTZIIJGSYDFCQT-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(CBr)=CC=1F

Computed Properties

  • Exact Mass: 279.88981
  • Monoisotopic Mass: 279.88985g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.847±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 322-325 °C (decomposition) (ethanol )
  • Boiling Point: 274.2±30.0 ºC (760 Torr),
  • Flash Point: 119.6±24.6 ºC,
  • Refractive Index: 1.591
  • Solubility: Almost insoluble (0.031 g/l) (25 º C),
  • PSA: 0

Benzene,1,4-bis(bromomethyl)-2-fluoro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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